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Compound of Interest

Compound Name: Triamcinolone acetonide-d7

Cat. No.: B12354996

Triamcinolone Acetonide-d7: A Technical Guide
to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for
Triamcinolone acetonide-d7. The information is compiled from various Safety Data Sheets
(SDS) to ensure a thorough understanding of the substance's properties and associated
hazards, facilitating its safe use in a research and development setting.

Substance Identification

Triamcinolone acetonide-d7 is the deuterated form of Triamcinolone acetonide, a synthetic
corticosteroid.[1] It is intended for research use, often as an internal standard for the
guantification of Triamcinolone acetonide.[2]
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Property

Value

Chemical Name

(6aS,6bR,7S,8aS,8bS,11aR,12aS,12bS)-6b-
fluoro-7-hydroxy-8b-(2-hydroxyacetyl-2-
d)-6a,8a-dimethyl-10,10-bis(methyl-
d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-
dodecahydro-4H-naphtho[2',1":4,5]indeno[1,2-d]

[3]dioxol-4-one

Molecular Formula

C24H24D7FOs[4][5]

Molecular Weight 441.5 g/mol [4][6]
CAS Number Not Available (N/A) for the deuterated form[4]
Synonyms Triamcinolone acetonide-d7

Hazard Identification and Classification

Triamcinolone acetonide-d7 is classified as hazardous. The primary health concerns are

reproductive toxicity and organ damage through prolonged or repeated exposure. It is also

harmful if swallowed and can cause skin and eye irritation.[7]

GHS Classification Summary[7]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A L
irritation
) . H360: May damage fertility or
Reproductive Toxicity 1B _
the unborn child
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or

(Repeated Exposure)

repeated exposure

Pictograms:

GHSO07 (Exclamation Mark), GHSO08 (Health Hazard)

Signal Word: Danger[8][9]

Toxicological Data

The toxicological information for Triamcinolone acetonide-d7 is primarily based on data from

its non-deuterated analogue, Triamcinolone acetonide. Occupational exposure to even small

amounts may produce physiological effects.

Acute Toxicity Values

Route Type Species Value

90 ml/kg/9D
Oral TDLo Mouse ) ]

Intermittent
Subcutaneous LD50 Rat 99 mg/kg
Subcutaneous LD50 Mouse >4 g/kg
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Experimental Protocols

The Safety Data Sheets referenced in this document provide summary toxicological data (as
presented above) but do not include detailed experimental methodologies for the cited studies.
For complete protocols, researchers should refer to the primary toxicological literature for
Triamcinolone acetonide.

Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the
substance.

Handling Precautions:

o Exposure Avoidance: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[8][10][11] Avoid contact with skin, eyes, and
clothing.[3]

¢ Ventilation: Use only outdoors or in a well-ventilated area.[12] Ensure good
ventilation/extraction at the workplace.[9]

e Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke when using
this product.[10][12]

o Dust Formation: Avoid breathing dust.[3] Measures should be taken to prevent dust
generation and accumulation.[8]

Storage Conditions:

o General: Store locked up.[9][10][11] Keep container tightly closed and store in a dry place.[3]
[8]

o Temperature: Store in accordance with the information listed on the product insert, which
may include refrigeration.[10] One supplier recommends storage at -20°C under an inert
atmosphere.[6]
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Personal Protective Equipment (PPE) and
Emergency Procedures

Personal Protective Equipment:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
[10]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[10] Nitrile or
other impervious gloves are recommended.

» Respiratory Protection: If ventilation is inadequate, a self-contained breathing apparatus may
be necessary.[4] Avoid breathing dust, fumes, or spray.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

¢ If on Skin: Wash with plenty of soap and water.[10] If skin irritation occurs, seek medical
advice.[10]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[12]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[10][12]

Accidental Release:

Wear personal protective equipment.[3]

Take up mechanically and place in appropriate containers for disposal.[3]

Avoid dust formation.[3]

Ensure adequate ventilation.[4]

Prevent entry into sewers, surface water, or ground water.[3]
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Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and the logical relationships of hazard
classifications for Triamcinolone acetonide-d7.
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Caption: Relationship between GHS Hazard and Precautionary Statements for Triamcinolone
acetonide-d7.

Start: Receive Chemical

1. Risk Assessment
- Review SDS
- Identify Hazards (H360, H373, etc.)

2. Select PPE
- Gloves
- Eye Protection
- Lab Coat
- Respiratory Protection (if needed)

3. Handling in Controlled Area
- Use in ventilated hood
- Avoid dust generation
- Follow hygiene protocols

After Use /"For Next Use

/

~

Spill / Exposure Event

4. Storage
- Store locked up
- Keep container sealed
- Follow temperature requirements

enerate Waste

When Expired/Empty

5. Waste Disposal
- Collect in labeled container
- Dispose via approved waste facility

First Aid Procedures
(as per SDS)

End of Workflow
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Click to download full resolution via product page

Caption: General workflow for safely handling Triamcinolone acetonide-d7 in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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